ethyl 4-{[4-(allyloxy)benzoyl]amino}benzoate

• IUPAC Name: ethyl 4-[(4-prop-2-enoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C19H19NO4/c1-3-13-24-17-11-7-14(8-12-17)18(21)20-16-9-5-15(6-10-16)19(22)23-4-2/h3,5-12H,1,4,13H2,2H3,(H,20,21)
• InChI Key: VBTDSGNMPOMZKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions, starting from basic benzoyl and amino components. For example, compounds with similar structures have been synthesized through reactions involving benzoyl chloride derivatives and ethyl amino benzoate precursors, utilizing catalysts or specific reagents to promote the formation of the desired ester or amide linkages (İ. Koca et al., 2014; Mateja Malešič et al., 1997). These methodologies highlight the importance of selecting appropriate reagents and conditions to achieve the specific esterification and amidation reactions necessary for constructing complex molecules like ethyl 4-{[4-(allyloxy)benzoyl]amino}benzoate.

Molecular Structure Analysis

The molecular structure of compounds similar to this compound is characterized using spectroscopic and X-ray crystallography techniques. Studies have shown that these compounds often crystallize in specific systems and exhibit intramolecular hydrogen bonding, affecting their physical properties and reactivity (I. Manolov et al., 2012; V. L. Ranganatha et al., 2012). The detailed molecular structure analysis aids in understanding the compound's chemical behavior and potential interactions in various environments.

Chemical Reactions and Properties

This compound, and compounds with similar functional groups, participate in various chemical reactions, including hydrolysis, esterification, and amidation. These reactions are fundamental for modifying the compound's chemical properties or for further functionalization (P. Sunthankar et al., 1993). The presence of ester and amide groups significantly influences the compound's reactivity, making it a versatile precursor for synthesizing more complex molecules.

Physical Properties Analysis

The physical properties of this compound, such as melting point, solubility, and crystalline structure, are closely related to its molecular configuration. Similar compounds have been analyzed using differential scanning calorimetry (DSC) and polarized optical microscopy (POM), revealing their phase transitions and mesomorphic behaviors, which are crucial for applications in material science (L. Lai et al., 2007).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards nucleophiles and electrophiles, are determined by the functional groups present in the this compound molecule. Research on similar structures suggests that the ester and amide functionalities play a significant role in determining the compound's chemical behavior in various reactions and environmental conditions (F. Fabris et al., 2009).